N-(furan-3-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)-1-(4-(trifluoromethyl)phenyl)methanesulfonamide

• IUPAC Name: N-(furan-3-ylmethyl)-N-(2-thiophen-2-ylethyl)-1-[4-(trifluoromethyl)phenyl]methanesulfonamide
• InChI: InChI=1S/C19H18F3NO3S2/c20-19(21,22)17-5-3-15(4-6-17)14-28(24,25)23(12-16-8-10-26-13-16)9-7-18-2-1-11-27-18/h1-6,8,10-11,13H,7,9,12,14H2
• InChI Key: FZFRBSDMOHPPPH-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)CCN(CC2=COC=C2)S(=O)(=O)CC3=CC=C(C=C3)C(F)(F)F
• Molecular Formula: C19H18F3NO3S2
• Molecular Weight: 429.5 g/mol

Description

N-(furan-3-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)-1-(4-(trifluoromethyl)phenyl)methanesulfonamide is a useful research compound. Its molecular formula is C19H18F3NO3S2 and its molecular weight is 429.47. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Production Strategies

A study by Shinde and Rode (2017) discusses a two-phase reaction system for producing furylmethane derivatives, which could be relevant for the synthesis of the compound . This system, involving acidic aqueous and furan phases, offers high yield and suppresses polymer formation, potentially applicable to compounds with similar structures like N-(furan-3-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)-1-(4-(trifluoromethyl)phenyl)methanesulfonamide (Shinde & Rode, 2017).

Catalytic Applications in Organic Synthesis

Pittard et al. (2004) explored the catalytic C-H activation using TpRu(CO)(NCMe)(Me), which initiates carbon−hydrogen bond activation in furan and thiophene. Such catalytic methods could be useful in modifying or activating compounds like N-(furan-3-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)-1-(4-(trifluoromethyl)phenyl)methanesulfonamide (Pittard et al., 2004).

Enantioselective Construction in Organic Chemistry

Jiang, Shi, and Shi (2008) described the use of chiral multifunctional phosphine in the allylic substitutions of MBH acetates with 2-trimethylsilyloxy furan to produce gamma-butenolides. This method could be applicable in stereoselective synthesis involving the compound , potentially enhancing its utility in pharmaceutical applications (Jiang, Shi, & Shi, 2008).

Photooxygenation and Oxidative Processes

Kotzabasaki, Vassilikogiannakis, and Stratakis (2016) investigated the photooxygenation of 2-thiophenyl-substituted furans leading to γ-hydroxybutenolides. This technique could be applied to the furan and thiophenyl components in N-(furan-3-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)-1-(4-(trifluoromethyl)phenyl)methanesulfonamide, potentially yielding novel derivatives (Kotzabasaki, Vassilikogiannakis, & Stratakis, 2016).

Pharmaceutical Applications and Drug Design

The synthesis and structural study of nimesulide triazole derivatives by Dey et al. (2015) could provide insights into the design of pharmaceutical agents using structurally complex sulfonamides. The findings may guide the development of derivatives of N-(furan-3-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)-1-(4-(trifluoromethyl)phenyl)methanesulfonamide for therapeutic purposes (Dey et al., 2015).